N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide

• IUPAC Name: N-[(E)-[(2,4-dichlorophenyl)methoxyamino]methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C14H12Cl2N4O2/c15-12-2-1-11(13(16)7-12)8-22-19-9-18-20-14(21)10-3-5-17-6-4-10/h1-7,9H,8H2,(H,18,19)(H,20,21)
• InChI Key: XTMZJAUQDVSAPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CONC=NNC(=O)C2=CC=NC=C2
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)CON/C=N/NC(=O)C2=CC=NC=C2
• Molecular Formula: C14H12Cl2N4O2
• Molecular Weight: 339.2 g/mol

Description

N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide is a useful research compound. Its molecular formula is C14H12Cl2N4O2 and its molecular weight is 339.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

This compound belongs to a broader category of substances that have been synthesized and evaluated for potential pharmacological activities. For example, the synthesis of Schiff’s bases and 2-azetidinones of isonicotinyl hydrazone derivatives has been investigated for their antidepressant and nootropic activities. Schiff bases derived from pyridine-4-carbohydrazide have shown significant antidepressant activity, highlighting the potential of these compounds in central nervous system (CNS) applications (Thomas et al., 2016).

Coordination Chemistry and Spectroscopy

In coordination chemistry, derivatives of pyridinecarbohydrazide have been studied for their ability to bind to metal ions, such as iron(III). These studies are crucial for understanding the coordination properties and designing metal complexes with potential applications in catalysis, magnetic materials, and as probes in biochemistry (Benković et al., 2020).

Molecular Structure and Hydrogen Bonding

Research on Schiff bases related to pyridine-4-carbohydrazide also focuses on their molecular structures, specifically the hydrogen bonding characteristics. These studies are fundamental for drug design, as hydrogen bonding plays a critical role in drug-target interactions (Kala et al., 2016).

Corrosion Inhibition

Compounds structurally similar to N'-[(1E)-{[(2,4-dichlorophenyl)methoxy]amino}methylidene]pyridine-4-carbohydrazide have been evaluated for their corrosion inhibition properties, particularly in protecting metals against corrosion in acidic environments. These findings are significant for industrial applications where corrosion resistance is crucial (Paul et al., 2020).

Magnetic Studies and Material Science

The synthesis of Schiff bases and their metal complexes has been explored for their magnetic properties. These studies contribute to the field of material science, particularly in developing new magnetic materials that could be used in data storage technologies (Mandal et al., 2011).